(1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: N-(1H-imidazol-2-ylmethyl)-2-phenylethanamine
• InChI: InChI=1S/C12H15N3/c1-2-4-11(5-3-1)6-7-13-10-12-14-8-9-15-12/h1-5,8-9,13H,6-7,10H2,(H,14,15)
• InChI Key: YTIHJRQCTXTXAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNCC2=NC=CN2

Description

(1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine is a secondary amine derivative featuring an imidazole ring substituted at the 2-position with a methyl group, which is further linked to a 2-phenylethylamine moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine typically involves the formation of the imidazole ring followed by the attachment of the phenylethylamine group. One common method is the cyclization of amido-nitriles in the presence of a nickel catalyst, which forms the imidazole ring . The phenylethylamine group can then be introduced through a substitution reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure high purity and yield.

Chemical Reactions Analysis

Types of Reactions

(1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine can undergo various chemical reactions, including:

Oxidation: The imidazole ring can be oxidized to form imidazole N-oxides.

Reduction: Reduction reactions can target the imidazole ring or the phenylethylamine moiety.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the imidazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like halides or amines can be used under basic conditions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation of the imidazole ring can yield imidazole N-oxides, while substitution reactions can introduce various functional groups onto the imidazole ring or the phenylethylamine moiety.

Scientific Research Applications

(1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound can be used to study the function of imidazole-containing biomolecules.

Industry: The compound can be used in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of (1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine involves its interaction with molecular targets such as enzymes and receptors. The imidazole ring can coordinate with metal ions in enzymes, affecting their activity. The phenylethylamine moiety can interact with neurotransmitter receptors, influencing neurological pathways.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents	Molecular Weight	Key Properties/Activities	Reference
(1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine	2-Imidazolylmethyl, 2-phenylethyl	227.29 (calculated)	Hypothetical: Moderate lipophilicity due to phenyl group; potential hydrogen bonding via imidazole NH	-
N-(2-Phenylethyl)-1H-benzimidazol-2-amine	Benzimidazole core, 2-phenylethyl	237.30	Enhanced aromaticity and planarity; potential antimicrobial activity
(4-Fluorophenyl)methylamine	4-Fluorophenylmethyl, 2-imidazolylmethyl	205.23	Increased electronegativity from fluorine; possible improved receptor binding
1-Methyl-1H-imidazol-2-amine	1-Methylimidazole	97.12	Reduced NH availability; altered solubility and basicity
1-(2-Bromobenzyl)-1H-imidazol-2-amine	2-Bromophenylmethyl substitution	252.11	Heavy atom effect (Br) may influence spectroscopic properties or reactivity

Key Observations:

Aromatic System Modifications: Replacing imidazole with benzimidazole (as in N-(2-phenylethyl)-1H-benzimidazol-2-amine) introduces a fused benzene ring, enhancing π-π stacking interactions and rigidity. This modification is common in DNA intercalators or kinase inhibitors .

Substituent Position and Electronic Effects :

• The 2-phenylethyl group in the target compound provides a balance between hydrophobicity and steric bulk, which may enhance membrane permeability compared to smaller alkyl chains.
• Bromine or methyl substituents (e.g., 1-(2-Bromobenzyl)-1H-imidazol-2-amine) alter electronic density and steric hindrance, impacting reactivity in cross-coupling reactions or enzyme inhibition .

Physicochemical Properties

• Lipophilicity : The 2-phenylethyl group increases logP values compared to analogs with shorter alkyl chains (e.g., 1-methylimidazole derivatives). This property is critical for bioavailability in drug candidates.
• Solubility: Imidazole NH groups in the target compound may facilitate hydrogen bonding with water, but the hydrophobic phenyl group likely reduces aqueous solubility relative to polar derivatives like sulfates (e.g., 2-Aminoimidazole sulfate) .

Biological Activity

(1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine is a compound that exhibits a variety of biological activities, primarily attributed to its unique structural features, which include an imidazole ring and a phenethylamine side chain. This article discusses its biological activity, potential therapeutic applications, and relevant research findings.

Research indicates that (1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine acts as a potential inhibitor of vascular adhesion protein-1 (VAP-1) , which is crucial in the processes of leukocyte migration and inflammation. This mechanism suggests its potential use in treating inflammatory diseases such as diabetic macular edema.

Biological Activities

• Anti-inflammatory Activity : The compound's ability to inhibit VAP-1 positions it as a candidate for anti-inflammatory therapies. Its interaction with leukocytes may help reduce inflammation in various conditions.
• Neuropharmacological Effects : The imidazole moiety is often associated with neuropharmacological effects, suggesting potential applications in treating neurological disorders.
• Anticancer Potential : Preliminary studies indicate that (1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine may exhibit anticancer properties. Its structural similarity to other known anticancer agents enhances its potential in cancer research .

Comparative Analysis with Similar Compounds

The following table compares (1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine with structurally similar compounds regarding their biological activities:

Compound Name	Structure	Biological Activity
(1H-Imidazol-4-ylmethyl)(2-methylphenyl)amine	Structure	Potential VAP-1 inhibitor
(1H-Imidazol-5-ylmethyl)(3-methoxyphenyl)amine	Structure	Antimicrobial properties
(1H-Imidazol-2-methanol)(4-fluorophenyl)amine	Structure	Neuroprotective effects

The unique combination of the imidazole ring and the phenethylamine side chain in (1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine may enhance its binding affinity and selectivity towards specific biological targets compared to other similar compounds.

Case Studies and Research Findings

Recent studies have focused on the synthesis and evaluation of the biological activity of (1H-Imidazol-2-ylmethyl)(2-phenylethyl)amine:

• A study highlighted its significant inhibition of VAP-1, suggesting its therapeutic potential in inflammatory diseases.
• Another research effort explored its neuroprotective effects, indicating that compounds with imidazole structures often show promise in neuropharmacology .